Cas no 2639442-12-7 (tert-butyl 4-(pyrimidin-2-yl)aminobutanoate)

Tert-butyl 4-(pyrimidin-2-yl)aminobutanoate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmaceutical compounds and bioactive molecules. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, offering synthetic flexibility. The pyrimidin-2-yl amine moiety provides a functional handle for further derivatization, making it useful in medicinal chemistry for constructing heterocyclic scaffolds. The compound's well-defined structure and high purity ensure reproducibility in research applications. Its balanced lipophilicity and solubility properties contribute to favorable reaction kinetics in diverse synthetic pathways. This intermediate is particularly relevant in the development of kinase inhibitors and other targeted therapeutics.

tert-butyl 4-(pyrimidin-2-yl)aminobutanoate structure

2639442-12-7 structure

Product Name:tert-butyl 4-(pyrimidin-2-yl)aminobutanoate

CAS No:2639442-12-7

MF:C₁₂H₁₉N₃O₂

MW:237.298162698746

CID:5642108

PubChem ID:141113337

Update Time:2025-06-06

tert-butyl 4-(pyrimidin-2-yl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate
- 2639442-12-7
- EN300-28229660
- tert-butyl 4-(pyrimidin-2-yl)aminobutanoate
- Inchi： 1S/C12H19N3O2/c1-12(2,3)17-10(16)6-4-7-13-11-14-8-5-9-15-11/h5,8-9H,4,6-7H2,1-3H3,(H,13,14,15)
- InChI Key： RQCZSMKNNDIEQH-UHFFFAOYSA-N
- SMILES： O(C(CCCNC1N=CC=CN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 237.147726857g/mol
Monoisotopic Mass: 237.147726857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 64.1Å²

tert-butyl 4-(pyrimidin-2-yl)aminobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28229660-0.05g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	0.05g	$419.0	2025-03-19
Enamine	EN300-28229660-0.1g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	0.1g	$439.0	2025-03-19
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Enamine	EN300-28229660-0.5g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	0.5g	$479.0	2025-03-19
Enamine	EN300-28229660-1.0g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	1.0g	$499.0	2025-03-19
Enamine	EN300-28229660-2.5g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	2.5g	$978.0	2025-03-19
Enamine	EN300-28229660-5.0g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	5.0g	$1448.0	2025-03-19
Enamine	EN300-28229660-10.0g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7	95.0%	10.0g	$2146.0	2025-03-19
Enamine	EN300-28229660-1g	tert-butyl 4-[(pyrimidin-2-yl)amino]butanoate	2639442-12-7		1g	$499.0	2023-09-09
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